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Compound of Interest

Compound Name: Stella blue

CAS No.: 85213-55-4

Cat. No.: B12702078

Get Quote

This technical guide provides an in-depth overview of Stella Blue, a phenoxazinium salt

identified as 3-N,3-N-diethyl-7-N,7-N-dimethyl-10H-phenoxazin-10-ium-3,7-diamine

perchlorate. While specific research on "Stella Blue" as a named drug candidate is not publicly

available, this document extrapolates its discovery context, potential synthesis, and likely

mechanisms of action based on the well-established chemistry and biological activities of the

phenoxazinium dye class to which it belongs. This guide is intended for researchers, scientists,

and drug development professionals interested in the potential of this and similar compounds.

Introduction to Stella Blue and the Phenoxazinium
Class
Stella Blue is a specific chemical entity within the broader family of phenoxazinium dyes.[1]

These heterocyclic compounds are characterized by a core phenoxazine ring system and are

known for their vibrant color and fluorescence properties.[2] Historically, dyes have been pivotal

in the discovery of new drugs, serving as starting points for major therapeutic classes like sulfa

antibiotics and antifungal azoles.[3] Phenoxazine derivatives, in particular, have a rich history in

medicinal chemistry, with members of this class exhibiting a wide range of pharmacological

activities, including anticancer, antimalarial, antiviral, and antimicrobial effects.[2] The planar,
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aromatic structure of phenoxaziniums allows them to intercalate with DNA, a mechanism that

underpins some of their biological activities.[2]

Physicochemical Properties of Stella Blue
Based on its chemical structure, the following properties of Stella Blue have been

computationally derived and are available in public databases.

Property Value Source

Molecular Formula C18H24ClN3O5 PubChem[1]

Molecular Weight 397.9 g/mol PubChem[1]

IUPAC Name

3-N,3-N-diethyl-7-N,7-N-

dimethyl-10H-phenoxazin-10-

ium-3,7-diamine perchlorate

PubChem[1]

InChIKey
PAGLNXBVCONORK-

UHFFFAOYSA-N
PubChem[1]

SMILES

CCN(CC)C1=CC2=C(C=C1)

[NH2+]C3=C(O2)C=C(C=C3)N

(C)C.[O-]Cl(=O)(=O)=O

PubChem[1]

Synthesis of Stella Blue and Related Phenoxazinium
Dyes
While a specific, published synthesis protocol for Stella Blue was not identified, a plausible

synthetic route can be devised based on established methods for creating analogous

phenoxazinium and phenothiazinium dyes. A common approach involves the condensation of

substituted anilines and phenols.

Proposed Experimental Protocol for Synthesis:

A potential synthesis of the Stella Blue core structure could involve the acid-catalyzed

condensation of a p-nitroso-N,N-dialkylaniline with a substituted aminophenol. The final product

would be obtained after purification by column chromatography.
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Step 1: Synthesis of the Phenoxazine Core. A general method for forming the phenoxazine

ring is the condensation of a substituted aminophenol with a catechol derivative or through

the cyclization of o-aminophenoxy derivatives. For Stella Blue, a plausible route involves the

reaction of 3-(diethylamino)phenol with 4-nitroso-N,N-dimethylaniline in the presence of an

acid catalyst, followed by oxidation to form the phenoxazinium salt.

Step 2: Purification. The crude product can be purified using column chromatography on

silica gel, with a solvent gradient of methanol in methylene chloride.

Step 3: Salt Formation. The final perchlorate salt can be obtained by treating the purified

phenoxazinium cation with perchloric acid.

This proposed synthesis is based on general procedures for phenoxazinium dye synthesis and

would require optimization for this specific target molecule.

Biological Activity and Potential Therapeutic
Applications
Phenoxazinium dyes have been investigated for a variety of therapeutic applications due to

their diverse biological activities.

Antimicrobial Activity: Related phenoxazinium and benzo[a]phenoxazinium dyes have

demonstrated potent, broad-spectrum antimicrobial activity, particularly as photosensitizers

in photodynamic therapy.[4][5] The mechanism often involves the generation of reactive

oxygen species upon light activation, leading to microbial cell death.

Anticancer and Antitumor Activity: The planar structure of the phenoxazine ring allows for

intercalation into DNA, which can disrupt DNA replication and transcription, leading to

cytotoxic effects in cancer cells.[2] Nile blue, a related benzo[a]phenoxazinium dye, has been

shown to selectively accumulate in tumors.[2]

Antimalarial Activity: Historically, synthetic dyes, including phenoxazines, have been explored

for their antimalarial properties.[2] Compounds like Nile Blue and Brilliant Cresyl Blue have

shown efficacy against Plasmodium species.[2]
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Fluorescent Probes: The inherent fluorescence of phenoxazinium dyes makes them valuable

tools in biological research as stains and probes for cellular components like lipids and

lysosomes, and for DNA quantification.[2]

Quantitative Data for Structurally Related Compounds:

The following table summarizes photodynamic antimicrobial activity for chalcogen analogues of

benzo[a]phenoxazinium dyes, demonstrating the potential potency of this class of compounds.

Compound Organism
Log Kill (at 32
J/cm²)

Reference

EtNBA (Oxygen

analogue)
E. faecalis ~2.5 [5]

EtNBS (Sulfur

analogue)
E. faecalis ~3.0 [5]

EtNBSe (Selenium

analogue)
E. faecalis >5.0 [5]

EtNBA (Oxygen

analogue)
E. coli ~1.5 [5]

EtNBS (Sulfur

analogue)
E. coli ~2.0 [5]

EtNBSe (Selenium

analogue)
E. coli >4.0 [5]

EtNBA (Oxygen

analogue)
C. albicans ~2.0 [5]

EtNBS (Sulfur

analogue)
C. albicans ~2.5 [5]

EtNBSe (Selenium

analogue)
C. albicans >5.0 [5]
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Signaling Pathway: DNA Intercalation

The following diagram illustrates the proposed mechanism of action for Stella Blue as a DNA

intercalating agent, a common mechanism for planar aromatic compounds of this class.
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Synthesis & Characterization

In Vitro Screening

Data Analysis

Synthesize Stella Blue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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